N~1~,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine

• CAS No.: 61330-15-2
• Molecular Formula: C17H29N3
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N',N'-dimethyl-N-[2-(2-piperidin-1-ylethyl)phenyl]ethane-1,2-diamine
• InChI: InChI=1S/C17H29N3/c1-19(2)15-11-18-17-9-5-4-8-16(17)10-14-20-12-6-3-7-13-20/h4-5,8-9,18H,3,6-7,10-15H2,1-2H3
• InChI Key: CCFREWJSXCEVIZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=CC=CC=C1CCN2CCCCC2

Description

N~1~,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine typically involves the reaction of N,N-dimethylethylenediamine with a piperidine derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized to ensure high yield and purity of the final product, with careful control of reaction parameters such as temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

N~1~,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

N~1~,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine has several scientific research applications:

Chemistry: It is used as a ligand in the formation of coordination complexes with metals, which can serve as catalysts in various chemical reactions.

Biology: The compound is studied for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of N1,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine involves its interaction with specific molecular targets. It can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can then participate in various catalytic processes, facilitating chemical reactions by lowering the activation energy required .

Comparison with Similar Compounds

Similar Compounds

N,N’-Dimethylethylenediamine: This compound is structurally similar but lacks the piperidine moiety.

Dimethylaminopropylamine: Another similar compound, used in the production of surfactants and as a curing agent for epoxy resins.

Uniqueness

N~1~,N~1~-Dimethyl-N~2~-{2-[2-(piperidin-1-yl)ethyl]phenyl}ethane-1,2-diamine is unique due to its specific structure, which includes both a piperidine ring and dimethylamine groups. This combination of functional groups allows it to participate in a wide range of chemical reactions and makes it a versatile compound for various applications.